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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268

The addition of rubidium iodide (Rbl) as a dopant in perovskite solar cells (PSCs) has
emerged as a critical strategy for enhancing their power conversion efficiency (PCE) and
stability. Researchers have demonstrated that the incorporation of this alkali metal halide can
lead to significant improvements in key photovoltaic parameters, mitigate detrimental hysteresis
effects, and prolong the operational lifetime of the devices.

Perovskite solar cells, a promising next-generation photovoltaic technology, have seen rapid
advancements in efficiency. However, challenges related to stability and performance
consistency have hindered their widespread commercialization. The introduction of rubidium
iodide into the perovskite crystal lattice has proven to be an effective approach to address
these issues. Scientific studies have shown that Rbl can enhance crystallinity, reduce defects,
and optimize the electronic properties of the perovskite layer, leading to superior device
performance.

Performance Comparison: With and Without
Rubidium lodide

The inclusion of rubidium iodide in various perovskite formulations has consistently resulted in
improved photovoltaic performance. Below is a summary of key performance metrics from
different studies, comparing perovskite solar cells with and without Rbl.
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Experimental Protocols
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The fabrication of high-efficiency perovskite solar cells incorporating rubidium iodide typically

involves solution processing techniques such as spin coating, often combined with methods

like gas quenching to control film crystallization.

Fabrication of Perovskite Solar Cells (lllustrative
Protocol)

1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The substrates are then treated with UV-ozone for 15-20 minutes to remove organic residues
and improve the wettability.

. Deposition of Electron Transport Layer (ETL):

A compact titanium dioxide (c-TiOz) layer is deposited on the FTO substrate by spin coating
a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) and
annealing at high temperatures (e.g., 500°C).

Subsequently, a mesoporous TiO2 (mp-TiOz2) layer is often deposited by spin coating a
nanoparticle paste and sintering.

. Perovskite Layer Deposition (Control vs. Rbl-doped):

Control Perovskite Solution: A precursor solution is prepared by dissolving the primary
perovskite components (e.g., formamidinium iodide (FAI) and lead iodide (Pblz)) in a mixed
solvent like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

Rbl-doped Perovskite Solution: For the doped film, a specific molar percentage of rubidium
iodide (e.g., 5%) is added to the control perovskite precursor solution.

Spin Coating: The prepared precursor solution (either control or Rbl-doped) is spin-coated
onto the mp-TiO2/c-TiO2/FTO substrate. This is typically a two-step process involving a low-
speed spin to spread the solution followed by a high-speed spin to create a uniform film.
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e Gas Quenching: During the high-speed spin-coating step, a stream of inert gas (e.g.,
nitrogen or argon) is directed onto the substrate. This rapid gas flow assists in the fast
removal of the solvent, promoting uniform nucleation and the growth of large perovskite
crystals.[1]

e Annealing: The substrate is then annealed on a hotplate at a specific temperature (e.g.,
150°C) to complete the perovskite crystallization.

4. Deposition of Hole Transport Layer (HTL):

o A solution of a hole-transporting material, commonly Spiro-OMeTAD, is prepared in a solvent
like chlorobenzene, often with additives such as lithium bis(trifluoromethanesulfonyl)imide
(Li-TESI) and 4-tert-butylpyridine (t-BP).

e The HTL solution is then spin-coated on top of the perovskite layer.
5. Deposition of Metal Contact:

e Finally, a metal electrode (e.g., gold or silver) is deposited on top of the HTL by thermal
evaporation to complete the solar cell device.

Mechanisms of Improvement and Visualization

The performance enhancement in Rbl-doped perovskite solar cells can be attributed to several
factors. The small ionic radius of rubidium allows it to be incorporated into the perovskite lattice,
leading to improved structural stability and reduced lattice strain. This incorporation also helps
in passivating defects, which are sites for non-radiative recombination of charge carriers,
thereby increasing the open-circuit voltage (Voc) and fill factor (FF). Furthermore, Rbl has been
shown to improve the crystallinity of the perovskite film, leading to better charge transport and a
higher short-circuit current density (Jsc).

The reduction in hysteresis, a phenomenon where the measured efficiency depends on the
voltage scan direction, is another significant benefit of Rbl incorporation. This is often linked to
the suppression of ion migration within the perovskite layer, leading to more stable device
operation.
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Below are diagrams illustrating the experimental workflow and the proposed mechanism for the
impact of rubidium iodide.

RbI-Doped Perovskite Solar Cell Fabrication

[FTO Substrate Cleamngja[ ETL Deposition (TiOz) ]H(Perovsk\te Precursor + Rbl Spin Coating Gas Quenching —>—>[HTL Deposition (Spiro-OMeTAD)HMeta\ Contact (Au/Ag)]

Control Perovskite Solar Cell Fabrication

[FTO Substrate C|eamng]—>[ ETL Deposition (TiO2) ]—»( Perovskite Precursor (e.g., FAPbls) Spin Coating ]—»(Gas Quenchmg]—»—» HTL Deposition (Spiro-OMeTAD) Metal Contact (Au/Ag)]

Click to download full resolution via product page

Fabrication workflow for control and Rbl-doped PSCs.
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Impact of Rbl on perovskite properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Perovskite Solar Cell Efficiency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230268#assessing-the-impact-of-rubidium-iodide-
on-perovskite-solar-cell-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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